Cas no 194163-31-0 (6-Cyano-1H-indazole-3-carboxylic acid)

• Product Name: 6-Cyano-1H-indazole-3-carboxylic acid
• CAS No: 194163-31-0
• MF: C₉H₅N₃O₂
• MW: 187.154901266098
• MDL: MFCD05663997
• CID: 116540
• PubChem ID: 10773921
• Update Time: 2025-04-18

6-Cyano-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-1H-indazole-3-carboxylic acid
• 1H-Indazole-3-carboxylicacid, 6-cyano-
• 1H-Indazole-3-carboxylicacid,6-cyano
• 6-Cyano-(1H)indazole-3-carboxylic acid
• AKOS006227912
• MFCD05663997
• 194163-31-0
• F89316
• 6-cyano-1H-Indazole-3-carboxylicacid
• CS-0342655
• A813707
• DTXSID00444667
• AB22159
• SCHEMBL492957
• FT-0692868
• 6-cyano-1H-indazole-3-carboxylic acid, AldrichCPR
• SCHEMBL22536417
• 1-boc-4-cycloheptylaminopiperidine
• DB-065847
• 2369873-52-7
• 6-CYANO-2H-INDAZOLE-3-CARBOXYLIC ACID
• DB-169958

• MDL： MFCD05663997
• Inchi： 1S/C9H5N3O2/c10-4-5-1-2-6-7(3-5)11-12-8(6)9(13)14/h1-3H,(H,11,12)(H,13,14)
• InChI Key： VVBNYLSPDQSTIM-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC(C#N)=CC=2NN=1)=O

Computed Properties

• Exact Mass: 187.03800
• Monoisotopic Mass: 187.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 535.0±30.0 °C at 760 mmHg
• Flash Point: 277.4±24.6 °C
• PSA: 89.77000
• LogP: 1.13278
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

6-Cyano-1H-indazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles